![molecular formula C13H14ClN5O B6538479 N-(3-chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide CAS No. 2034427-33-1](/img/structure/B6538479.png)
N-(3-chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide, also known as 3CPT, is a synthetic compound first synthesized by the research group of Prof. F. M. Barbara in the University of Bologna, Italy in the year 2002. It is an important member of the triazole family of compounds and has been extensively studied for its potential applications in the field of medicinal chemistry. 3CPT has been found to possess a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, it has been used in the development of new drugs and pharmaceuticals, as well as in the synthesis of novel compounds for use in laboratory experiments.
Scientific Research Applications
N-(3-chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide has been studied for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, it has been used in the development of new drugs and pharmaceuticals, as well as in the synthesis of novel compounds for use in laboratory experiments.
In particular, this compound has been studied for its potential use as an anti-inflammatory agent. In a study conducted by researchers at the University of Bologna, Italy, this compound was found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in human peripheral blood mononuclear cells. In addition, this compound has been studied for its potential use as an anti-bacterial agent. In a study conducted by researchers at the University of Bologna, Italy, this compound was found to inhibit the growth of several Gram-positive and Gram-negative bacteria, including Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae.
Mechanism of Action
The exact mechanism of action of N-(3-chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide is not yet fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, as well as by interfering with the bacterial cell wall synthesis. In addition, this compound has been found to inhibit the activity of several enzymes involved in the synthesis of bacterial cell wall components, such as peptidoglycan and lipopolysaccharide.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. In particular, it has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, as well as to inhibit the activity of several enzymes involved in the synthesis of bacterial cell wall components, such as peptidoglycan and lipopolysaccharide. In addition, this compound has been found to possess anti-bacterial and anti-fungal properties, as well as to possess neuroprotective and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
The use of N-(3-chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide in laboratory experiments offers several advantages. In particular, it is a relatively simple compound to synthesize and is available in a variety of forms, including powder, solution, and solid. In addition, this compound is relatively stable and can be stored for extended periods of time without significant degradation.
However, there are also some limitations to the use of this compound in laboratory experiments. In particular, this compound is a relatively expensive compound and is not available in large quantities. In addition, the exact mechanism of action of this compound is not yet fully understood, which can make it difficult to predict the exact effects of the compound in laboratory experiments.
Future Directions
Given the wide range of biological activities and potential applications of N-(3-chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide, there is much potential for further research. In particular, further studies are needed to better understand the exact mechanism of action of this compound and to identify new potential applications for the compound. In addition, further studies are needed to develop more efficient and cost-effective synthesis methods for this compound and to identify more stable forms of the compound. Finally, further studies are needed to identify new potential therapeutic targets for this compound, as well as to identify new ways to improve the pharmacological properties of the compound.
Synthesis Methods
N-(3-chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide can be synthesized by a number of methods, including the reaction of 3-chlorophenylpyrrolidine-1-carboxamide with 1H-1,2,3-triazole in the presence of a base such as sodium hydroxide. This reaction is typically carried out at temperatures between 80-100°C for a period of several hours, and yields a product with a purity of up to 99%. In addition, this compound can also be synthesized using a condensation reaction between 1H-1,2,3-triazole and 3-chlorophenylpyrrolidine-1-carboxylic acid.
Properties
IUPAC Name |
N-(3-chlorophenyl)-3-(triazol-1-yl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN5O/c14-10-2-1-3-11(8-10)16-13(20)18-6-4-12(9-18)19-7-5-15-17-19/h1-3,5,7-8,12H,4,6,9H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWVZQJZBOPHYPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N2C=CN=N2)C(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.